Cas no 223911-98-6 (Holmium(III) bromide hydrate)

• Product Name: Holmium(III) bromide hydrate
• CAS No: 223911-98-6
• MF: Br₃H₂HoO
• MW: 422.657591342926
• MDL: MFCD00209652
• CID: 92494
• PubChem ID: 24880791
• Update Time: 2024-10-31

Holmium(III) bromide hydrate Chemical and Physical Properties

Names and Identifiers

• Holmium(III) bromide hydrate
• HOLMIUM BROMIDE HYDRATE 99.9
• Holmium(III) bromide hydrate,REacton(R),99. (REO)
• r (REO)
• R, 99.99 (REO)
• HOLMIUM BROMIDE HYDRATE 99.999%
• Holmium(III) bromide hydrate, REacton(R), 99.99% (REO)
• Holmium(III) bromide hydrate 99.9%
• HOLMIUM BROMIDE HYDRATE
• Holmium(III) bromide hydrate,99.00%
• Holmium(lll) bromide hydrate
• Holmium(III) bromide xhydrate

• MDL： MFCD00209652
• Inchi： 1S/3BrH.Ho.H2O/h3*1H;;1H2/q;;;+3;/p-3
• InChI Key： ZSFPAAHZCBVDRA-UHFFFAOYSA-K
• SMILES： [Ho+3].[Br-].[Br-].[Br-].[H]O[H]

Computed Properties

• Exact Mass: 419.69600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Powder.
• Density: No date available
• Melting Point: 914°C
• Boiling Point: No date available
• Flash Point: No date available
• PSA: 9.23000
• LogP: -9.05230
• Merck: 14,4727
• Sensitiveness: Hygroscopic
• Solubility: Not determined
• Vapor Pressure: No date available

Holmium(III) bromide hydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)